Cas no 2229243-57-4 (4-chloro-1-ethyl-1H-imidazole-5-carboximidamide)

• Product Name: 4-chloro-1-ethyl-1H-imidazole-5-carboximidamide
• CAS No: 2229243-57-4
• MF: C₆H₉ClN₄
• MW: 172.61545920372
• CID: 6292830
• PubChem ID: 165740178
• Update Time: 2025-05-21

4-chloro-1-ethyl-1H-imidazole-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-ethyl-1H-imidazole-5-carboximidamide
• 2229243-57-4
• EN300-1997160

• Inchi： 1S/C6H9ClN4/c1-2-11-3-10-5(7)4(11)6(8)9/h3H,2H2,1H3,(H3,8,9)
• InChI Key： BVLFIJGEFFOCCW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=N)N)N(C=N1)CC

Computed Properties

• Exact Mass: 172.0515740g/mol
• Monoisotopic Mass: 172.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.7Ų

Additional information on 4-chloro-1-ethyl-1H-imidazole-5-carboximidamide

Comprehensive Overview of 4-chloro-1-ethyl-1H-imidazole-5-carboximidamide (CAS No. 2229243-57-4)

4-chloro-1-ethyl-1H-imidazole-5-carboximidamide (CAS No. 2229243-57-4) is a specialized organic compound belonging to the imidazole family, a class of heterocyclic compounds widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and materials science. This compound features a unique molecular structure combining a chloro substituent, an ethyl group, and a carboximidamide functional group, making it a subject of interest in synthetic chemistry and drug discovery. Researchers and industry professionals often search for terms like "imidazole derivatives synthesis", "chloro-substituted imidazoles", and "carboximidamide applications" to explore its potential.

The growing demand for imidazole-based compounds in medicinal chemistry has propelled studies on 4-chloro-1-ethyl-1H-imidazole-5-carboximidamide. Its structural versatility allows for modifications that can enhance bioavailability or target-specific interactions, aligning with trends in personalized medicine and small-molecule therapeutics. Recent discussions in scientific forums highlight its relevance in addressing challenges like drug resistance and enzyme inhibition, topics frequently queried in academic databases. The compound’s CAS No. 2229243-57-4 serves as a critical identifier for regulatory compliance and patent literature searches.

From a synthetic perspective, 4-chloro-1-ethyl-1H-imidazole-5-carboximidamide is synthesized via multi-step organic reactions, often involving nucleophilic substitution and cyclization techniques. Laboratories focusing on high-throughput screening or combinatorial chemistry may prioritize this compound due to its scaffold’s adaptability. Users frequently inquire about "imidazole reaction mechanisms" or "optimizing carboximidamide yields", reflecting practical concerns in industrial-scale production.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for chloro-substituted compounds are emphasized in guidelines. Sustainability-driven research explores green chemistry approaches to synthesize such molecules, a topic gaining traction in response to global eco-friendly manufacturing trends. Keywords like "biodegradable imidazoles" or "solvent-free synthesis" resonate with these priorities.

In conclusion, 4-chloro-1-ethyl-1H-imidazole-5-carboximidamide (CAS No. 2229243-57-4) exemplifies the intersection of innovation and utility in modern chemistry. Its applications span from pharmaceutical intermediates to material science precursors, with ongoing research addressing both efficacy and sustainability. As interest in tailored heterocycles grows, this compound remains a focal point for advancements in synthetic methodologies and functional material design.